Cas no 622410-25-7 (Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester)
622410-25-7 structure
Product Name:Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester
CAS No:622410-25-7
MF:C15H17NO2S
MW:275.36598277092
CID:452883
PubChem ID:71388431
Update Time:2025-04-19
Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester
- ethyl 2-[(3,5-dimethyl-1,2-thiazol-4-yl)methyl]benzoate
- DTXSID90810498
- 622410-25-7
-
- Inchi: 1S/C15H17NO2S/c1-4-18-15(17)13-8-6-5-7-12(13)9-14-10(2)16-19-11(14)3/h5-8H,4,9H2,1-3H3
- InChI Key: QRBUSUFIRRUETQ-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C(C)=N1)CC1C=CC=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 275.09811
- Monoisotopic Mass: 275.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 39.19
Benzoic acid, 2-[(3,5-dimethyl-4-isothiazolyl)methyl]-, ethyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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